Cas no 1806066-60-3 (3-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 3-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1806066-60-3
• MF: C₈H₅Cl₂F₂NO
• MW: 240.034207105637
• CID: 4871301
• Update Time: 2025-05-19

3-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H5Cl2F2NO/c9-2-5-1-4(3-14)6(10)7(13-5)8(11)12/h1,3,8H,2H2
• InChI Key： XKLBXLNOQRYAGY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C(CCl)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde

Professional Introduction to 3-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1806066-60-3)

3-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde, identified by the CAS number 1806066-60-3, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivatives class, a family of molecules known for their diverse biological activities and industrial applications. The structural features of this compound, particularly the presence of chloro, chloromethyl, and difluoromethyl substituents, as well as the aldehyde functional group at the 4-position, contribute to its unique chemical properties and potential utility in synthetic chemistry and drug development.

The aldehyde group in 3-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde serves as a crucial reactive site for various chemical transformations. Aldehydes are well-documented for their ability to participate in condensation reactions, forming Schiff bases, which are widely explored in medicinal chemistry due to their antimicrobial, anti-inflammatory, and anticancer properties. The chloromethyl substituent further enhances the reactivity of this molecule, allowing for nucleophilic addition reactions that can be exploited in the synthesis of more complex structures. This makes 3-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde a valuable intermediate in the construction of novel heterocyclic compounds.

The difluoromethyl group is another significant feature of this compound, contributing to its lipophilicity and metabolic stability. In drug design, substituents like difluoromethanes are often incorporated to improve pharmacokinetic profiles, such as bioavailability and resistance to enzymatic degradation. Recent studies have highlighted the role of difluorinated compounds in enhancing binding affinity to biological targets, making them attractive candidates for developing next-generation therapeutics. The combination of these structural elements in 3-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde positions it as a promising building block for innovative drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential applications of 3-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde. Researchers have utilized quantum mechanical calculations to predict its interactions with various biological receptors, including enzymes and receptors implicated in neurological disorders. The chloro substituents, while reactive, also provide opportunities for selective binding interactions, which can be fine-tuned through structural modifications. These insights have spurred interest in exploring derivatives of this compound as potential lead compounds for small-molecule drugs.

In the realm of medicinal biology, pyridine derivatives continue to be a cornerstone for developing treatments against a wide array of diseases. The structural versatility of pyridines allows chemists to modulate their properties systematically, leading to compounds with tailored biological activities. For instance, studies have demonstrated that certain pyridine-based aldehydes exhibit potent inhibitory effects on key enzymes involved in cancer metabolism. Given the structural motifs present in 3-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde, it is conceivable that this compound could serve as a scaffold for designing inhibitors targeting such pathways.

The synthetic utility of 3-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde extends beyond its direct biological activity. Its reactivity with nucleophiles enables the facile introduction of diverse functional groups, facilitating the construction of more complex molecules through multi-step synthetic routes. This adaptability makes it an indispensable tool in synthetic organic chemistry laboratories focused on drug development. Moreover, the presence of multiple reactive sites allows for orthogonal functionalization strategies, enabling chemists to create libraries of derivatives with varying properties for high-throughput screening.

Current research trends indicate a growing interest in harnessing natural product-inspired scaffolds for drug discovery. Pyridine derivatives derived from bioactive natural products have been successfully translated into clinical candidates due to their proven biological efficacy and structural complexity. While 3-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde may not be directly derived from a natural source, its structural features echo those found in many successful drugs, suggesting its potential as a starting point for novel therapeutic agents.

The development of novel synthetic methodologies has also played a pivotal role in expanding the applications of pyridine derivatives like 3-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde. Advances in transition-metal-catalyzed reactions have enabled more efficient and selective transformations, reducing the need for harsh conditions and minimizing byproduct formation. These innovations have not only improved yields but also opened up new avenues for functionalizing these molecules with precision.

In conclusion,3-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1806066-60-3) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features—comprising an aldehyde group,chloro, chloromethyl,and difluoromethyl substituents—make it a versatile intermediate for synthesizing complex molecules with diverse biological activities. As our understanding of molecular interactions deepens and synthetic techniques evolve,this compound is poised to play an increasingly important role in the discovery and development of novel therapeutics.